[(4-Trifluoromethyl-phenyl)-piperidin-4-yloxy]-acetic acid

• Molecular Formula: C14H16F3NO3
• Molecular Weight: 303.28 g/mol
• IUPAC Name: 2-[1-[4-(trifluoromethyl)phenyl]piperidin-4-yl]oxyacetic acid
• InChI: InChI=1S/C14H16F3NO3/c15-14(16,17)10-1-3-11(4-2-10)18-7-5-12(6-8-18)21-9-13(19)20/h1-4,12H,5-9H2,(H,19,20)
• InChI Key: OALLDYMFWUWOFW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OCC(=O)O)C2=CC=C(C=C2)C(F)(F)F

Description

[(4-Trifluoromethyl-phenyl)-piperidin-4-yloxy]-acetic acid is a useful research compound. Its molecular formula is C14H16F3NO3 and its molecular weight is 303.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoroacetic acid (2 mL) is added to a solution of [1-(4-trifluoromethyl-phenyl)-piperidin-4-yloxy]-acetic acid tert-butyl ester (769 mg; 2.14 mmol, prepared in accordance with Example 10) in dichloromethane (2 mL). The reaction mixture is stirred until complete conversion is observed, is then concentrated under reduced pressure and co-evaporated with toluene (10 mL) to yield the desired product (985 mg, 2.14 mmol).